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Compound of Interest

Compound Name:
2-Propanone, 1-(2,5-

dimethoxyphenyl)-

Cat. No.: B076611 Get Quote

This document provides immediate, procedural guidance for the safe handling and proper

disposal of 2-Propanone, 1-(2,5-dimethoxyphenyl)- (CAS Number: 14293-24-4), also known

as 1-(2,5-Dimethoxyphenyl)acetone. This guidance is intended for researchers, scientists, and

drug development professionals to ensure safe laboratory operations and environmental

compliance.

Chemical Profile and Hazard Assessment:

While a specific, comprehensive Safety Data Sheet (SDS) for 1-(2,5-dimethoxyphenyl)acetone

is not readily available, its structural components—a ketone (propanone) and a dimethoxy-

substituted phenyl group—suggest it should be handled as a potentially flammable organic

liquid and a possible irritant. The toxicological properties have not been thoroughly

investigated[1]. Therefore, it must be treated as a hazardous waste. Disposal down the sanitary

sewer is strictly prohibited[2][3].

Personal Protective Equipment (PPE)
Proper PPE is mandatory to prevent exposure. The following table summarizes the required

equipment for handling this compound, based on standard protocols for similar organic

chemicals.
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Protection Type
Equipment

Specification
Purpose Guidance

Eye & Face

Chemical safety

goggles or safety

glasses with side

shields. A face shield

is recommended if

there is a splash

hazard.

Protects against

splashes and vapors.

Must meet OSHA 29

CFR 1910.133 or

European Standard

EN166 requirements.

Skin & Body

Long-sleeved lab

coat. Chemical-

resistant apron (e.g.,

butyl rubber or

neoprene) for large

quantities.

Minimizes skin contact

with spills and

splashes.

Clothing should be

buttoned. Long pants

and closed-toe shoes

are required.

Hand

Chemical-resistant

gloves (e.g., Nitrile for

splash protection;

heavier gloves like

Butyl rubber for

prolonged contact).

Prevents direct dermal

contact and

absorption.

Always inspect gloves

before use. Remove

and wash

contaminated clothing

promptly[4]. If

contamination occurs,

remove gloves

carefully to avoid skin

contact.

Respiratory

Not generally required

when handling small

quantities in a well-

ventilated area or a

certified chemical

fume hood.

Protects against

inhalation of vapors.

Use is dictated by the

scale of the operation

and ventilation

conditions.

Step-by-Step Disposal Protocol
The proper disposal of 1-(2,5-dimethoxyphenyl)acetone is managed by treating it as a

regulated hazardous waste. The workflow below ensures compliance with federal, state, and
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local regulations[2].

Waste Characterization & Segregation:

Classify the waste as "Flammable Liquid" and "Hazardous Chemical Waste."

Do not mix this waste with other waste streams, especially oxidizers, acids, or bases, to

prevent violent reactions[3]. Collect halogenated and non-halogenated solvent waste in

separate containers[5].

Container Selection and Labeling:

Select a container made of compatible material (e.g., glass or high-density polyethylene)

with a tight-fitting, screw-on cap[3]. Do not use containers with corks or stoppers.

The container must be clean, in good condition, and not leaking[6].

Affix a "HAZARDOUS WASTE" label to the container. The label must include:

The full chemical name: "Waste 2-Propanone, 1-(2,5-dimethoxyphenyl)-"

All chemical constituents and their approximate percentages.

The associated hazards (e.g., Flammable, Irritant).

Accumulation and Storage:

Keep the waste container securely capped at all times, except when adding waste[2].

Leaving funnels in open containers is a common and serious violation.

Store the container in a designated "Satellite Accumulation Area" (SAA) within the

laboratory where the waste is generated[3].

The SAA must be under the control of the operator and located at or near the point of

generation[3].

Ensure the SAA has secondary containment, such as a spill tray, to capture any potential

leaks[7].
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Do not overfill the container; leave at least 1-2 inches of headspace to allow for vapor

expansion[3].

Disposal and Pickup:

Once the container is full or waste is no longer being generated, arrange for disposal

through your institution's Environmental Health & Safety (EHS) department or a licensed

hazardous waste contractor.

Follow your institution's specific procedures for requesting a waste pickup.

Spill Management:

In case of a small spill inside a chemical fume hood, absorb the material with an inert

absorbent (e.g., sand, vermiculite), and place it in a sealed, labeled container for

disposal[8][9].

For larger spills or spills outside of a fume hood, evacuate the area and contact your

institution's EHS or emergency response team immediately.

Disposal Workflow Diagram
The following diagram illustrates the logical flow for the proper disposal of 1-(2,5-

dimethoxyphenyl)acetone.
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Disposal Workflow: 2-Propanone, 1-(2,5-dimethoxyphenyl)-

Preparation & Handling

Containment & Storage

Final Disposal

Step 1: Don Required PPE
(Goggles, Lab Coat, Gloves)

Step 2: Characterize Waste
(Flammable, Hazardous)

Step 3: Select Compatible Container
(Glass or HDPE)

Step 4: Affix 'Hazardous Waste' Label
(List all components)

Step 5: Add Waste to Container
(Do not overfill)

Step 6: Store in Satellite Accumulation Area
(Secondary Containment)

Spill Occurs

Step 7: Keep Container Tightly Closed

Step 8: Request Pickup
(via EHS or Licensed Contractor)

Step 9: Professional Disposal
(Incineration/Treatment)

Follow Spill Cleanup Protocol

Place spill debris
in waste container

Click to download full resolution via product page

Caption: Logical workflow for hazardous chemical disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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